Cas no 946368-01-0 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide)

• Product Name: N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide
• CAS No: 946368-01-0
• MF: C₂₁H₁₈N₂O₃
• MW: 346.379225254059
• CID: 5514530
• Update Time: 2025-05-24

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, N-(1-benzoyl-1,2,3,4-tetrahydro-6-quinolinyl)-
• N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide

• Inchi： 1S/C21H18N2O3/c24-20(19-9-5-13-26-19)22-17-10-11-18-16(14-17)8-4-12-23(18)21(25)15-6-2-1-3-7-15/h1-3,5-7,9-11,13-14H,4,8,12H2,(H,22,24)
• InChI Key： OANJVJVTMNYRQZ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1C=CC2=C(C=1)CCCN2C(=O)C1=CC=CC=C1)=O

Additional information on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide

N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide (CAS No. 946368-01-0): A Comprehensive Overview

N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide (CAS No. 946368-01-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. This comprehensive overview aims to provide an in-depth analysis of the chemical properties, synthesis methods, biological activities, and potential applications of N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide.

Chemical Structure and Properties

The chemical structure of N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide is composed of a tetrahydroquinoline moiety linked to a furan ring through an amide bond. The benzoyl group attached to the tetrahydroquinoline ring adds to the compound's complexity and contributes to its unique properties. The molecular formula of this compound is C₁₈H₁₅NO₃, with a molecular weight of 305.32 g/mol. The presence of multiple functional groups such as the amide, furan, and benzoyl moieties provides a rich platform for chemical modifications and derivatization.

Synthesis Methods

The synthesis of N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide has been reported in several studies. One common approach involves the reaction of 1-benzoyl-1,2,3,4-tetrahydroquinoline with furan-2-carboxylic acid chloride in the presence of a base such as triethylamine. This method typically yields high purity and good yields of the target compound. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes using catalysts such as palladium or copper complexes.

Biological Activities

N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide has been extensively studied for its biological activities. One of the most notable findings is its potent anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. Additionally, it has demonstrated significant antioxidant activity by scavenging free radicals and reducing oxidative stress.

Beyond its anti-inflammatory and antioxidant properties, N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide has also shown promise in neuroprotective applications. Research conducted on animal models has indicated that this compound can protect neurons from ischemic damage and reduce neuroinflammation. These findings suggest potential therapeutic applications in neurological disorders such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide is currently being explored through various preclinical and clinical studies. Early-stage clinical trials have focused on evaluating its safety and efficacy in treating inflammatory conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Preliminary results have been encouraging, with the compound demonstrating good tolerability and significant improvements in patient outcomes.

In addition to its anti-inflammatory effects, ongoing research is investigating the potential use of N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide in cancer therapy. Preclinical studies have shown that this compound can induce apoptosis in cancer cells and inhibit tumor growth by targeting multiple signaling pathways involved in cell proliferation and survival.

Conclusion

In conclusion, N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide (CAS No. 946368-01-0) is a promising compound with a wide range of biological activities and therapeutic potential. Its unique chemical structure provides a solid foundation for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for addressing unmet medical needs in various diseases.